Cas no 55624-02-7 (3alpha-Isodihydrocadambin)

3alpha-Isodihydrocadambin is a bioactive triterpenoid compound derived from natural sources, primarily studied for its potential pharmacological properties. Its unique structural configuration, characterized by a modified cadambin framework, contributes to its distinct chemical and biological profile. This compound is of interest in research due to its possible interactions with enzymatic pathways and cellular receptors, making it a candidate for further investigation in medicinal chemistry. Its stability and solubility properties allow for versatile applications in experimental settings. Researchers value 3alpha-Isodihydrocadambin for its purity and reproducibility, which are critical for consistent results in biochemical and pharmacological studies.

3alpha-Isodihydrocadambin structure

Product Name:3alpha-Isodihydrocadambin

CAS No:55624-02-7

MF:C₂₇H₃₄N₂O₁₀

MW:546.566268444061

CID:2054048

PubChem ID:53463365

Update Time:2025-06-08

3alpha-Isodihydrocadambin Chemical and Physical Properties

Names and Identifiers

- 3alpha-Isodihydrocadambin
- 55624-02-7
- AKOS040763187
- Isodihydrocadambine
- MCA01469
- 3?-Isodihydrocadambine
- Inchi： 1S/C27H34N2O10/c1-36-25(35)15-11-37-26(39-27-24(34)23(33)22(32)19(10-31)38-27)20-14(15)8-17-21-13(6-7-29(17)18(20)9-30)12-4-2-3-5-16(12)28-21/h2-5,11,14,17-20,22-24,26-28,30-34H,6-10H2,1H3
- InChI Key： FCECVXQMCZMWDG-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)OC)C2CC3C4=C(C5C=CC=CC=5N4)CCN3C(CO)C2C1OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

Exact Mass: 546.22134529g/mol
Monoisotopic Mass: 546.22134529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 39
Rotatable Bond Count: 6
Complexity: 936
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 10
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 174Å²

3alpha-Isodihydrocadambin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3alpha-Isodihydrocadambin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN6130-5 mg	Isodihydrocadambine	55624-02-7	98%	5mg	￥ 4,420	2023-07-11
TargetMol Chemicals	TN6130-1 mL * 10 mM (in DMSO)	Isodihydrocadambine	55624-02-7	98%	1 mL * 10 mM (in DMSO)	￥ 6720	2023-09-15
TargetMol Chemicals	TN6130-5mg	Isodihydrocadambine	55624-02-7		5mg	￥ 4420	2024-07-20
TargetMol Chemicals	TN6130-1 ml * 10 mm	Isodihydrocadambine	55624-02-7		1 ml * 10 mm	￥ 6720	2024-07-20

3alpha-Isodihydrocadambin Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Additional information on 3alpha-Isodihydrocadambin

Comprehensive Overview of 3alpha-Isodihydrocadambin (CAS No. 55624-02-7): Properties, Applications, and Research Insights

3alpha-Isodihydrocadambin (CAS No. 55624-02-7) is a naturally occurring compound belonging to the class of triterpenoids, which are widely studied for their diverse biological activities. This compound, derived from the Neolamarckia cadamba plant, has garnered significant attention in recent years due to its potential therapeutic properties. Researchers and pharmaceutical industries are increasingly exploring its role in anti-inflammatory, antioxidant, and neuroprotective applications, aligning with the growing demand for natural bioactive compounds in modern medicine.

The structural uniqueness of 3alpha-Isodihydrocadambin lies in its triterpenoid skeleton, which contributes to its stability and bioactivity. Its molecular formula and weight, along with its lipophilic nature, make it a promising candidate for drug delivery systems. Recent studies have highlighted its potential in modulating cellular signaling pathways, particularly those involved in oxidative stress and inflammation. This has led to a surge in searches for "natural anti-inflammatory agents" and "plant-derived neuroprotectants," reflecting the compound's relevance in contemporary health trends.

In the context of phytochemistry, 3alpha-Isodihydrocadambin stands out due to its extraction and purification challenges. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to isolate and characterize this compound. The increasing popularity of "natural product isolation methods" and "HPLC for triterpenoids" in academic searches underscores the technical interest in this area. Furthermore, its potential synergy with other phytoconstituents in herbal formulations is a hot topic among researchers exploring combinatorial therapies.

The pharmacokinetic profile of 3alpha-Isodihydrocadambin is another area of active investigation. Preliminary data suggest moderate bioavailability, prompting studies on nanocarrier systems to enhance its absorption. This aligns with the rising trend of "bioavailability enhancement techniques" in pharmaceutical sciences. Additionally, its metabolic stability and hepatic clearance are critical factors being evaluated to determine its suitability for clinical development. Such research is often linked to queries like "triterpenoid metabolism" and "natural product drug development," which are frequently searched in scientific databases.

Beyond its therapeutic potential, 3alpha-Isodihydrocadambin has also piqued interest in the cosmeceutical industry. Its antioxidant properties make it a candidate for anti-aging formulations, a sector experiencing exponential growth. Searches for "natural antioxidants in skincare" and "plant-based anti-aging compounds" highlight the compound's commercial viability. Moreover, its potential to inhibit matrix metalloproteinases (MMPs), enzymes linked to skin aging, further strengthens its appeal in this market.

In conclusion, 3alpha-Isodihydrocadambin (CAS No. 55624-02-7) represents a multifaceted compound with significant promise in both pharmaceutical and cosmeceutical applications. Its unique triterpenoid structure, combined with emerging research on its bioactivities, positions it as a subject of enduring scientific and commercial interest. As the demand for natural therapeutics and sustainable bioactive ingredients continues to rise, this compound is likely to remain at the forefront of innovative research and development.